3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole

• IUPAC Name: 3,5-dibromo-1-(2-phenylethyl)-1,2,4-triazole
• InChI: InChI=1S/C10H9Br2N3/c11-9-13-10(12)15(14-9)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key: WCCCZHCDPYIGJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=NC(=N2)Br)Br
• Molecular Formula: C10H9Br2N3
• Molecular Weight: 331.01 g/mol

Description

3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole is a chemical compound with the molecular formula C10H9Br2N3. It’s important to note that there may be some confusion with similar compounds such as 3,5-Dibromo-1-(2-phenylethyl)-1H-pyrazole and 3,5-Dibromo-1-(2-phenylethyl)-2(1H)-pyridinone.

Molecular Structure Analysis

The molecular structure of this compound consists of a triazole ring substituted with two bromine atoms and a phenylethyl group. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Mechanism of Action

The mechanism of action of 3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole is not fully understood, but it is believed to involve the formation of a covalent bond between the compound and its target molecule. The formation of this bond results in the alteration of the target molecule's structure, which can affect its function. Additionally, this compound may interact with other molecules in the cell, resulting in changes in their behavior.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of a range of bacteria and fungi, and to reduce inflammation in cells. Additionally, this compound has been shown to have an effect on cell metabolism, and to reduce the expression of certain genes.

Advantages and Limitations for Lab Experiments

The use of 3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, its mechanism of action is well-understood, making it a useful tool for studying the effects of various compounds on cells and organisms. However, this compound has a number of limitations as well. It is not very stable in solution, and it can be difficult to control the concentration of the compound in experiments. Additionally, the compound can be toxic to cells at high concentrations.

Future Directions

The potential future directions for the use of 3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole are numerous. It could be used to identify novel targets for drug development, and to study the effects of various compounds on cells and organisms. Additionally, it could be used to study the mechanisms of action of existing drugs, and to develop more effective treatments for a variety of diseases. Additionally, this compound could be used to study the biochemical and physiological effects of various compounds on cells and organisms, and to develop new therapeutic agents. Finally, this compound could be used to develop more efficient and cost-effective methods for organic synthesis.

Synthesis Methods

3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole can be synthesized via a variety of methods, including a condensation reaction between 2-phenylethyl bromide and 1,2,4-triazole. The reaction is carried out in a solvent such as dichloromethane, and yields this compound as the primary product. The reaction is typically performed at room temperature, and the resulting product can be purified and isolated by column chromatography. Other methods of synthesis, such as the reaction of 2-phenylethyl bromide with hydrazine, have also been reported.

Scientific Research Applications

3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and drug development. It is a versatile molecule that has been used as a building block for the synthesis of a range of compounds with potential medicinal applications. This compound has also been used to study the mechanism of action of various drugs, and to identify potential targets for drug development. Additionally, this compound has been used to study the biochemical and physiological effects of various compounds on cells and organisms.

Safety and Hazards

The safety and hazards associated with 3,5-Dibromo-1-(2-phenylethyl)-1H-1,2,4-triazole are not known. As with any chemical, it should be handled with appropriate safety precautions.